Cas no 5728-96-1 (6-Chloro-2-methyl-1H-inden-1-one)

• Product Name: 6-Chloro-2-methyl-1H-inden-1-one
• CAS No: 5728-96-1
• Molecular Formula: C₁₀H₇OCl
• Molecular Weight: 178.61498
• CID: 1094368
• PubChem ID: 72943007

6-Chloro-2-methyl-1H-inden-1-one Properties

Names and Identifiers

• 6-Chloro-2-methyl-1H-inden-1-one
• 6-chloro-2-methylinden-1-one
• 5728-96-1

• InChIKey： UWSLLDWVAMMETF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7ClO/c1-6-4-7-2-3-8(11)5-9(7)10(6)12/h2-5H,1H3
• SMILES： CC1=CC2=C(C=C(C=C2)Cl)C1=O

Computed Properties

• Exact Mass: 178.0185425g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 178.0185425g/mol
• Heavy Atom Count: 12
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes